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Compound of Interest

Compound Name: Eu(fod)3

Cat. No.: B1236528

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Tris(6,6,7,7,8,8,8-
heptafluoro-2,2-dimethyl-3,5-octanedionato)europium(lll), commonly known as Eu(fod)3.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment and
minimizing potential risks associated with the handling of this lanthanide shift reagent.

Compound Identification and Properties

Eu(fod)3 is a coordination compound widely utilized as a shift reagent in NMR spectroscopy.[1]
Its paramagnetic nature allows it to interact with Lewis basic sites in molecules, inducing
significant shifts in the NMR spectrum and aiding in structural elucidation.[2][3][4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Eu(fod)3.
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Property Value Citation(s)

Off-white to light yellow
Appearance ] ) 51611 71[8]
crystalline powder or solid.

Molecular Formula C30H30EUF2106 [51[71[8]
Molecular Weight 1037.49 g/mol [51[7]
Melting Point 203-207 °C [61[719]
Boiling Point 172.7 °C at 760 mmHg [9]
Flash Point 75.5°C 9]
Water Solubility Insoluble in water. [71[81I9]

Soluble in organic solvents

Solubility in other solvents such as CCl4, CDCI3, and [21[7119]
cD2cCl2.
Sensitivity Hygroscopic. [61[71[8]

Hazard Identification and Toxicology

According to the available Safety Data Sheets (SDS), Eu(fod)3 is not classified as a hazardous
substance, and no specific GHS hazard statements are provided.[5][8][9] However, it is crucial
to handle all chemicals with care, as comprehensive toxicological data is not available.

o Acute Toxicity: No acute toxicity information is available for this product.[6]

o Carcinogenicity: No ingredient of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC.[5]

o Other Hazards: The substance is hygroscopic and can become unstable at elevated
temperatures and pressures.[5][6] Combustion may produce hazardous decomposition
products such as carbon oxides, hydrogen fluoride, and europium/europium oxides.[5]

Experimental Protocols: Safe Handling and Use
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The following protocols are designed to ensure the safe handling of Eu(fod)3 in a laboratory
setting.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure.

Eye Protection: Use chemical safety goggles or glasses that are tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[5]

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected prior to use. Use proper glove removal technique to avoid skin contact. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[5]

o Body Protection: Wear a laboratory coat. Choose body protection in relation to its type, to the
concentration and amount of dangerous substances, and to the specific workplace.[5]

o Respiratory Protection: Respiratory protection is generally not required where adequate
ventilation is available. If dust is generated and ventilation is inadequate, use a type N95
(US) or type P1 (EN 143) dust mask.[5]

Engineering Controls

o Work in a well-ventilated area.[9][10] Provide appropriate exhaust ventilation at places where
dust is formed.[5]

Handling Procedures

e Avoid contact with skin and eyes.[6][9]

Avoid formation and inhalation of dust, vapors, mist, or gas.[5][10]

Do not eat, drink, or smoke when handling the product.[10]

Wash hands thoroughly after handling.[5][6]

Keep containers securely sealed when not in use.[10]
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Storage

» Store in a cool, dry, and well-ventilated place.[5][6][9]
o Keep the container tightly closed.[5][6]
e Due to its hygroscopic nature, store away from moisture.[5][6][7][8]

o Store away from incompatible materials and foodstuff containers.[10]

Accidental Release Measures
e Minor Spills:

o Ensure adequate ventilation.
o Wear appropriate PPE.

o Sweep up the spilled solid, avoiding dust formation, and shovel it into a suitable, closed
container for disposal.[5][6]

e Major Spills:
o Evacuate the area.
o Alert emergency personnel.

o Follow the same containment and cleanup procedures as for a minor spill, with enhanced
PPE if necessary.

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5][6]
 In Case of Skin Contact: Wash off with soap and plenty of water.[5][6]

¢ In Case of Eye Contact: Flush eyes with water as a precaution.[5] Get medical attention if
irritation persists.[6]
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Special Hazards: May emit poisonous and corrosive fumes upon combustion, including
carbon oxides, hydrogen fluoride, and europium oxides.[5][10]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Disposal

» Dispose of surplus and non-recyclable solutions to a licensed disposal company.[5]
» Dispose of contaminated packaging in the same manner as the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Eu(fod)3, from
preparation to disposal.
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Figure 1: Safe Handling Workflow for Eu(fod)3
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Caption: Logical workflow for the safe handling of Eu(fod)3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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